Cas no 898413-45-1 (N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(4-methylphenyl)ethanediamide)

• Product Name: N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(4-methylphenyl)ethanediamide
• CAS No: 898413-45-1
• MF: C₂₂H₂₃N₃O₃
• MW: 377.436325311661
• CID: 5482213
• Update Time: 2025-07-09

N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(4-methylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[1-(cyclopropylcarbonyl)-1,2,3,4-tetrahydro-7-quinolinyl]-N2-(4-methylphenyl)-
• N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(4-methylphenyl)ethanediamide

• Inchi： 1S/C22H23N3O3/c1-14-4-9-17(10-5-14)23-20(26)21(27)24-18-11-8-15-3-2-12-25(19(15)13-18)22(28)16-6-7-16/h4-5,8-11,13,16H,2-3,6-7,12H2,1H3,(H,23,26)(H,24,27)
• InChI Key： DDNITQGZCWGNGJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2C(C1CC1)=O)(=O)C(NC1=CC=C(C)C=C1)=O

Additional information on N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(4-methylphenyl)ethanediamide

N-(1-Cyclopropanecarbonyl-1,2,3,4-Tetrahydroquinolin-7-Yl)-N'-(4-Methylphenyl)Ethanediaamide: A Comprehensive Overview

The compound with CAS No. 898413-45-1, known as N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(4-methylphenyl)ethanediamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a tetrahydroquinoline ring system and a cyclopropane moiety. The presence of these functional groups makes it a promising candidate for various applications in drug design and materials science.

Recent studies have highlighted the potential of this compound as a bioactive agent in the development of novel therapeutic agents. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For instance, research has shown that the tetrahydroquinoline core exhibits antimicrobial properties, making it a valuable component in the design of antibiotics. Furthermore, the cyclopropane group has been implicated in enhancing the stability and bioavailability of the compound, which are critical factors in drug delivery systems.

The synthesis of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(4-methylphenyl)ethanediamide involves a multi-step process that combines advanced organic synthesis techniques. The key steps include the formation of the tetrahydroquinoline ring through cyclization reactions and the subsequent incorporation of the cyclopropane moiety via [2+1] cycloaddition reactions. These methods have been optimized to ensure high yields and purity, making the compound accessible for further research and development.

In terms of applications, this compound has shown promise in the field of drug delivery systems. Its ability to form stable complexes with biomolecules makes it an ideal candidate for targeted drug delivery. Additionally, its biocompatibility has been validated in preclinical studies, suggesting its potential use in medical devices and implants. The compound's versatility is further underscored by its role as a catalyst in certain organic transformations, where it facilitates selective reactions under mild conditions.

From a structural perspective, the compound's tetrahydroquinoline ring contributes to its aromaticity and planarity, while the cyclopropane group introduces strain and reactivity. This combination results in a molecule with unique electronic properties that can be exploited in various chemical reactions. For example, recent research has demonstrated its utility as a building block in the synthesis of advanced materials such as graphene analogs and nanomaterials.

The safety profile of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(4-methylphenyl)ethanediamide has been extensively evaluated through toxicological studies. These studies have revealed that the compound exhibits low toxicity at therapeutic concentrations, making it suitable for use in pharmaceutical applications. Furthermore, its degradation pathways have been characterized under environmental conditions, ensuring its eco-friendliness and compliance with regulatory standards.

In conclusion, CAS No. 898413-45-1 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing modern chemistry and medicine.